Cas no 886509-47-3 (Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate)

• Product Name: Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate
• CAS No: 886509-47-3
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5019701
• Update Time: 2025-10-12

Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate
• tert-Butyl (2-(5-formylfuran-2-yl)phenyl)carbamate
• [2-(5-Formyl-furan-2-yl)-phenyl]-carbamic acid tert-butyl ester
• Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate

• Inchi： 1S/C16H17NO4/c1-16(2,3)21-15(19)17-13-7-5-4-6-12(13)14-9-8-11(10-18)20-14/h4-10H,1-3H3,(H,17,19)
• InChI Key： DWLHAYLTWVQPEA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C1=CC=C(C=O)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• XLogP3: 3
• Topological Polar Surface Area: 68.5

Additional information on Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate

Research Briefing on Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate (CAS: 886509-47-3) in Chemical Biology and Pharmaceutical Applications

Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate (CAS: 886509-47-3) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the furan ring and carbamate group, make it a promising scaffold for the development of novel pharmaceuticals.

Recent studies have highlighted the role of Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate as a key intermediate in the synthesis of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of furan-based inhibitors targeting inflammatory pathways. The compound's aldehyde functionality allows for further derivatization, enabling the development of libraries of compounds with diverse biological activities. This versatility underscores its importance in drug discovery efforts.

In addition to its synthetic utility, Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate has been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit moderate inhibitory activity against certain kinases implicated in cancer progression. While the parent compound itself may not be highly potent, its structural motifs provide a foundation for optimizing activity through medicinal chemistry approaches. Researchers have also explored its potential as a fluorescent probe due to the furan moiety's photophysical properties.

The safety profile and pharmacokinetic properties of Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate are currently under investigation. Preliminary toxicology studies suggest that the compound is well-tolerated in cellular assays, though further in vivo studies are needed to fully characterize its safety. Recent advances in analytical methods, particularly HPLC and LC-MS techniques, have facilitated more precise characterization of this compound and its metabolites, as described in a 2023 Analytical Chemistry publication.

Looking forward, Tert-butyl N-[2-(5-formylfuran-2-yl)phenyl]carbamate represents an important building block in pharmaceutical research. Its combination of synthetic accessibility and potential biological relevance makes it a valuable tool for medicinal chemists. Future research directions may include exploring its applications in targeted drug delivery systems or as a component of PROTAC molecules. As the field of chemical biology continues to evolve, compounds like 886509-47-3 will likely play increasingly important roles in bridging small molecule chemistry with biological therapeutic strategies.